Cas no 2137550-84-4 (ethyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: ethyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2137550-84-4
• MF: C₈H₁₃BrN₄O₂
• MW: 277.118420362473
• CID: 6018189
• PubChem ID: 165794996
• Update Time: 2024-01-05

ethyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• 2137550-84-4
• EN300-1114780

• Inchi： 1S/C8H13BrN4O2/c1-2-15-6(14)4-3-5-13-7(9)11-8(10)12-13/h2-5H2,1H3,(H2,10,12)
• InChI Key： YVPXQJPYWNZWTE-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCC(=O)OCC

Computed Properties

• Exact Mass: 276.02219g/mol
• Monoisotopic Mass: 276.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų